1-Phenyl-2-pyridin-4-ylethane-1,2-dione

• CAS No.: 35779-40-9
• Molecular Formula: C13H9NO2
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 1-phenyl-2-pyridin-4-ylethane-1,2-dione
• InChI: InChI=1S/C13H9NO2/c15-12(10-4-2-1-3-5-10)13(16)11-6-8-14-9-7-11/h1-9H
• InChI Key: LXHDDNZEFUEFDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(=O)C2=CC=NC=C2

Description

1-Phenyl-2-pyridin-4-ylethane-1,2-dione is a useful research compound. Its molecular formula is C13H9NO2 and its molecular weight is 211.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4-(phenylethynyl)pyridine (2.25 g, 12.6 mmol) and powder iodine (1.60 g, 6.3 mmol) in DMSO (30 mL) is heated at 155° C. for 4 h. The reaction mixture is cooled and poured to H2O (100 mL). The aqueous is neutralized with powdered Na2CO3 to pH˜12 and extracted with EtOAc (2×100 mL). The combined organic extracts are washed sequentially with H2O (60 mL) and brine (60 mL), then dried and concentrated. The crude material is purified by chromatography (silica gel: EtOAc/hexane: 20/80) to afford the title compound (0.81 g, 30%) as an oil. MS (+) ES: 212 (M+H)+.

Synthesis routes and methods II

Procedure details